Cas no 1806875-96-6 (5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1806875-96-6
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4873304
• Update Time: 2025-08-03

5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-7(10)5-4(16)1-3(2-14)6(15-5)8(11,12)13/h1,7,16H
• InChI Key： RVIQKNDRDOCZHO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C(F)F)N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1806875-96-6)

The compound 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine, identified by its CAS number 1806875-96-6, represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative is characterized by its unique structural features, which include a cyano group, two fluorinated substituents, and a hydroxyl group. These structural elements contribute to its diverse chemical properties and potential applications in medicinal chemistry.

In recent years, there has been a growing interest in pyridine-based compounds due to their versatile biological activities. The presence of multiple fluorine atoms in this molecule, specifically at the 2- and 6-positions, is particularly noteworthy. Fluorine atoms are known to enhance the metabolic stability and binding affinity of drug candidates, making this compound a promising candidate for further exploration in drug discovery.

The cyano group at the 5-position introduces a polar characteristic to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the hydroxyl group at the 3-position provides a site for potential hydrogen bonding interactions, which are crucial for the binding of small molecules to biological receptors. These functional groups collectively contribute to the compound's potential as a lead structure in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyridines in the design of bioactive molecules. For instance, compounds containing difluoromethyl and trifluoromethyl groups have been shown to exhibit enhanced pharmacokinetic properties. The combination of these substituents in 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine suggests that it may possess favorable characteristics such as improved bioavailability and reduced susceptibility to metabolic degradation.

The pharmaceutical industry has increasingly focused on developing treatments for various diseases, including cancer, inflammation, and infectious disorders. Pyridine derivatives have emerged as key scaffolds in this effort due to their ability to modulate biological pathways effectively. The unique structure of 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine positions it as a valuable building block for synthesizing novel compounds with therapeutic potential.

In addition to its pharmaceutical applications, this compound may also find utility in agrochemical research. Fluorinated pyridines have been utilized in the development of pesticides and herbicides due to their stability and efficacy. The presence of multiple fluorine atoms in this molecule could contribute to its resistance against environmental degradation, making it a promising candidate for agricultural applications.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups into the pyridine core. These synthetic strategies ensure high yield and purity, which are essential for further biological evaluation.

Ongoing research is focused on exploring the biological activity of this compound through various in vitro and in vivo assays. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs is a complex process that involves extensive testing and validation. However, compounds like 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine offer hope by providing novel starting points for drug discovery. Their unique structural features make them attractive candidates for further exploration, potentially leading to breakthroughs in treating various diseases.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1806875-96-6) is a promising compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including multiple fluorinated substituents and functional groups such as cyano and hydroxyl, make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in advancing therapeutic solutions for global health challenges.